Cas no 2228594-66-7 (3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid
• CAS No: 2228594-66-7
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 5762217
• PubChem ID: 165661745
• Update Time: 2025-05-20

3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylcyclohexyl)-4,4-difluorobutanoic acid
• EN300-1956624
• 2228594-66-7
• 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid

• Inchi： 1S/C12H20F2O2/c1-12(2)5-3-8(4-6-12)9(11(13)14)7-10(15)16/h8-9,11H,3-7H2,1-2H3,(H,15,16)
• InChI Key： XYWDHHXBGYCWSL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCC(C)(C)CC1)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid

Introduction to 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic Acid (CAS No. 2228594-66-7)

3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228594-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a bulky 4,4-dimethylcyclohexyl side chain and the presence of two fluorine atoms at the 4,4-difluorobutanoic acid moiety. Such structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid molecule exhibits a high degree of steric hindrance due to the dimethylcyclohexyl group, which can influence its reactivity and solubility characteristics. The introduction of fluorine atoms into the carboxylic acid backbone enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. This compound’s unique combination of steric bulk and electronic modulation has positioned it as a promising candidate for various applications in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of two fluorine atoms in the 4,4-difluorobutanoic acid segment of this compound suggests potential benefits in terms of lipophilicity and metabolic resistance, which are critical factors in drug design. For instance, fluorine substitution can prevent rapid degradation by enzymes and increase the half-life of pharmaceutical agents. This property has been extensively explored in the development of antiviral and anticancer drugs, where maintaining bioavailability is paramount.

One of the most compelling aspects of 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid is its utility as a building block in organic synthesis. The compound’s rigid dimethylcyclohexyl group provides a stable scaffold for further functionalization, while the carboxylic acid functionality allows for easy coupling with other pharmacophores through esterification or amidation reactions. This versatility makes it an attractive choice for medicinal chemists seeking to develop novel therapeutic agents with tailored properties.

Recent studies have highlighted the role of fluorinated carboxylic acids in modulating enzyme activity and receptor binding. For example, compounds containing analogous structures have been shown to exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid molecule could potentially serve as a precursor for designing inhibitors targeting these enzymes by leveraging its structural motifs.

The synthesis of 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid presents an intriguing challenge due to the need to introduce both fluorine atoms and the bulky cycloalkyl group with high selectivity. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to achieve this goal. These techniques not only ensure high yields but also allow for precise control over regioselectivity and stereochemistry. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

The potential applications of 3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid extend beyond pharmaceuticals into materials science and agrochemicals. Fluorinated compounds are known for their resistance to environmental degradation, making them suitable for use in long-lasting coatings or pesticides. Additionally, the steric hindrance provided by the dimethylcyclohexyl group can be exploited to design molecules with specific interactions with biological surfaces or materials surfaces.

In conclusion,3-(4,4-Dimethylcyclohexyl)-4,4-difluorobutanoic acid (CAS No. 2228594-66-7) represents a fascinating compound with multifaceted applications. Its unique structural features make it a valuable tool in synthetic chemistry and drug discovery efforts aimed at developing novel therapeutics with improved efficacy and stability. As research continues to uncover new ways to harness its potential,this molecule is poised to play an increasingly important role in advancing scientific knowledge and innovation across multiple disciplines.